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Compound of Interest

Compound Name: 2-Methyl-3-butenenitrile

Cat. No.: B095465

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-
Methyl-3-butenenitrile (CAS RN: 16529-56-9), a highly flammable and toxic chemical.
Adherence to these procedures is critical to ensure personnel safety and environmental
compliance.

l. Immediate Safety Considerations

2-Methyl-3-butenenitrile is a hazardous substance requiring careful handling.[1][2][3] It is
classified as a highly flammable liquid and vapor, and is toxic if swallowed, in contact with skin,
or inhaled.[1][2] In case of exposure, immediate action is necessary.

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with
plenty of soap and water.[2] Call a poison center or doctor if you feel unwell.[2]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4] If eye irritation persists, seek medical advice.[4]

¢ Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor.[2][4]

» Ingestion: Immediately call a poison center or doctor. Rinse the mouth.[2][4]
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Il. Personal Protective Equipment (PPE)

Before handling or disposing of 2-Methyl-3-butenenitrile, all personnel must be equipped with
the appropriate PPE to prevent exposure.

PPE Category Specification

Hand Protection Chemical impermeable gloves

Eye/Face Protection Safety glasses with side-shields or goggles
Skin and Body Protection Protective clothing, such as a lab coat or apron

Use in a well-ventilated area or under a fume

Respiratory Protection
hood.

lll. Spill and Leak Management

In the event of a spill, immediate and appropriate action is crucial to mitigate hazards.
Spill Response Protocol:

» Eliminate Ignition Sources: Immediately remove all sources of ignition, such as sparks, open
flames, and hot surfaces.[1] Use non-sparking tools.[1]

» Ventilate the Area: Ensure adequate ventilation to disperse vapors.

o Contain the Spill: For small spills, absorb the material with an inert absorbent, such as dry
sand. For large spills, create a dike to prevent further spread.[2]

o Collect Absorbent Material: Carefully collect the absorbed material into a sealable, airtight
container for disposal.

¢ Decontaminate the Area: Clean the spill area thoroughly.

IV. Disposal Procedures

Proper disposal of 2-Methyl-3-butenenitrile is governed by local, state, and federal
regulations. This substance must be treated as hazardous waste.
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Step-by-Step Disposal Guide:

Waste Collection:

o Collect waste 2-Methyl-3-butenenitrile and any contaminated materials (e.g., absorbent,
gloves, cloths) in a designated, properly labeled, and sealed container.

o Ensure the container is compatible with the chemical and will not leak.
Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "2-
Methyl-3-butenenitrile,” and any other information required by your institution's
environmental health and safety (EHS) department.

Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as acids, alcohols, oxidizing agents, and peroxides.[1]

o The storage area should be secure and accessible only to authorized personnel.[4]
Final Disposal:

o Dispose of the contents and container at an approved waste disposal plant or a licensed
waste disposal facility.[4]

o Contact your institution's EHS department or a certified hazardous waste disposal
contractor to arrange for pickup and disposal in accordance with all applicable regulations.

[5]

V. Hazard and Physical Property Summary
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Property

Data

GHS Hazard Statements

H225: Highly flammable liquid and vapor.[1][2]
H301+H311+H331: Toxic if swallowed, in

contact with skin or if inhaled.[1][2]

Synonyms

3-Cyano-1-butene, 1-Methyl-2-propenyl
Cyanide, Allyl Cyanide, Vinylacetonitrile[1]

Appearance

Colorless to light yellow clear liquid

Molecular Formula

C5H7N

Flash Point

< 71 °F (< 21.7 °C)[3]

Incompatible Materials

Acids, Alcohols, Peroxides, Oxidizing agents[1]

V1. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-

Methyl-3-butenenitrile.
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Disposal of
2-Methyl-3-butenenitrile

Wear Appropriate PPE:
- Chemical resistant gloves
- Safety goggles
- Lab coat

Identify Waste Type

Contaminated Solid Waste

Liquid Waste (e.g., absorbent, gloves)

Collect in a designated, Collect in a designated,
sealed, and labeled sealed, and labeled
hazardous waste container. hazardous waste container.

Store in a cool, dry,
well-ventilated, and
secure area.

Arrange for pickup by a
certified hazardous
waste disposal service.

Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 2-Methyl-3-butenenitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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